Cas no 1282224-16-1 (Ethyl 4-amino-3-isothiazolecarboxylate)

• Product Name: Ethyl 4-amino-3-isothiazolecarboxylate
• CAS No: 1282224-16-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5217050
• Update Time: 2025-06-10

Ethyl 4-amino-3-isothiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminoisothiazole-3-carboxylate
• ethyl 4-amino-1,2-thiazole-3-carboxylate
• Ethyl 4-amino-3-isothiazolecarboxylate

• Inchi： 1S/C6H8N2O2S/c1-2-10-6(9)5-4(7)3-11-8-5/h3H,2,7H2,1H3
• InChI Key： QEWWOXKWMUXJIR-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4

Additional information on Ethyl 4-amino-3-isothiazolecarboxylate

Ethyl 4-amino-3-isothiazolecarboxylate (CAS No. 1282224-16-1): A Comprehensive Overview

Ethyl 4-amino-3-isothiazolecarboxylate, identified by its CAS number 1282224-16-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its versatile structural framework and potential applications in drug development. The compound's molecular structure, featuring an isothiazole core appended with an amino group and a carboxylate ester, makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The isothiazole moiety, a five-membered aromatic ring containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities. It serves as a privileged scaffold in medicinal chemistry, contributing to the development of antibiotics, antivirals, and anti-inflammatory agents. The presence of the amino group at the 4-position and the carboxylate ester at the 3-position further enhances the compound's reactivity, allowing for diverse functionalization strategies. These features make Ethyl 4-amino-3-isothiazolecarboxylate a crucial building block in the construction of complex drug molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from isothiazole derivatives. The compound Ethyl 4-amino-3-isothiazolecarboxylate has been extensively studied for its potential in modulating various biological pathways. For instance, studies have demonstrated its role in inhibiting enzymes involved in inflammatory responses, thereby suggesting its utility in treating chronic inflammatory diseases. Additionally, its interaction with bacterial enzymes has been explored, indicating a possible application in combating antibiotic-resistant strains.

The carboxylate ester functionality in Ethyl 4-amino-3-isothiazolecarboxylate not only contributes to its structural diversity but also enables various chemical transformations. This flexibility allows researchers to modify the compound into more sophisticated derivatives with tailored biological properties. For example, coupling the carboxylate group with amino acids or other biologically active moieties can yield novel peptidomimetics or conjugates with enhanced pharmacokinetic profiles. Such modifications are pivotal in optimizing drug candidates for clinical trials.

Advances in synthetic methodologies have further propelled the interest in Ethyl 4-amino-3-isothiazolecarboxylate. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis of complex isothiazole derivatives. These innovations have not only improved yield and purity but also reduced production costs, making it more feasible to explore their pharmaceutical potential on a larger scale. The efficiency of these synthetic routes has been a key factor in accelerating drug discovery programs.

The pharmacological profile of Ethyl 4-amino-3-isothiazolecarboxylate has been scrutinized through both computational modeling and experimental studies. Computational approaches have helped elucidate its binding interactions with target proteins, providing insights into its mechanism of action. Conversely, experimental investigations have validated these predictions by assessing its efficacy in vitro and in vivo. Such dual-pronged approaches have been instrumental in understanding how this compound modulates biological processes and contributes to therapeutic outcomes.

In conclusion, Ethyl 4-amino-3-isothiazolecarboxylate (CAS No. 1282224-16-1) represents a promising candidate in pharmaceutical research due to its unique structural attributes and biological relevance. Its role as a versatile intermediate underscores its importance in synthesizing novel drug molecules with potential therapeutic applications across various diseases. As research continues to uncover new functionalities and synthetic strategies, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.